Cas no 1694427-56-9 (3-(2-methylpentyl)oxypropane-1-sulfonyl chloride)

• Product Name: 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride
• CAS No: 1694427-56-9
• MF: C₉H₁₉ClO₃S
• MW: 242.763361215591
• CID: 6424442
• PubChem ID: 103285979
• Update Time: 2025-06-12

3-(2-methylpentyl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride
• 1694427-56-9
• EN300-1144355
• 3-[(2-methylpentyl)oxy]propane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO3S/c1-3-5-9(2)8-13-6-4-7-14(10,11)12/h9H,3-8H2,1-2H3
• InChI Key： GRIJYEVZMQNPJK-UHFFFAOYSA-N
• SMILES： ClS(CCCOCC(C)CCC)(=O)=O

Computed Properties

• Exact Mass: 242.0743433g/mol
• Monoisotopic Mass: 242.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride

3-(2-Methylpentyl)oxypropane-1-sulfonyl Chloride: An Overview of a Versatile Reagent in Chemical Synthesis

3-(2-Methylpentyl)oxypropane-1-sulfonyl chloride (CAS No. 1694427-56-9) is a unique and versatile reagent that has gained significant attention in the field of chemical synthesis and medicinal chemistry. This compound, characterized by its distinctive structure, offers a wide range of applications in the development of pharmaceuticals, agrochemicals, and other advanced materials. In this article, we will delve into the properties, synthesis, and applications of 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride, highlighting its importance in contemporary research.

Chemical Structure and Properties

3-(2-Methylpentyl)oxypropane-1-sulfonyl chloride is a chlorosulfonate ester with the molecular formula C10H21O3SCl. The compound features a sulfonyl chloride functional group attached to an aliphatic chain with a branched methylpentyl substituent. This unique structure endows the compound with several notable properties:

• Reactivity: The sulfonyl chloride group is highly reactive and readily undergoes nucleophilic substitution reactions, making it an excellent electrophilic reagent.
• Solubility: The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethyl acetate.
• Stability: Under standard laboratory conditions, 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride is stable and can be stored for extended periods without significant degradation.

Synthesis and Preparation

The synthesis of 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride typically involves a multi-step process. One common approach is the reaction of 3-(2-methylpentyl)oxypropanol with chlorosulfonic acid. This reaction proceeds via the following steps:

1. Preparation of 3-(2-methylpentyl)oxypropanol: This intermediate can be synthesized by the reaction of 2-methylpentanol with epichlorohydrin in the presence of a base such as potassium hydroxide.
2. Sulfonation: The 3-(2-methylpentyl)oxypropanol is then treated with chlorosulfonic acid to form the corresponding sulfonyl chloride.

This synthetic route provides a reliable and scalable method for producing 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride with high purity and yield.

Applications in Chemical Synthesis

The reactivity and functional versatility of 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride make it an invaluable reagent in various synthetic transformations. Some key applications include:

• Nucleophilic Substitution Reactions: The compound readily reacts with nucleophiles such as amines, alcohols, and thiols to form sulfonamides, sulfonates, and thiosulfonates, respectively. These derivatives are widely used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).
• Polymerization Reactions: The sulfonyl chloride group can be utilized to introduce functional groups into polymers, enhancing their properties such as hydrophilicity, thermal stability, and mechanical strength.
• Catalyst Development: The unique structure of 3-(2-methylpentyl)oxypropane-1-sulfonyl chloride makes it suitable for use as a ligand or co-catalyst in homogeneous catalysis, improving reaction efficiency and selectivity.

Recent Research Developments

In recent years, significant advancements have been made in understanding the potential applications of 3-(2-< strong >methylpentyl)oxypropane-1-sulfonyl chloride. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel antiviral agents. Researchers demonstrated that compounds derived from 3-(2- strong >methylpentyl)oxypropane-1-sulfonyl chloride exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV). strong > p > p >< em >Another notable application emerged from research conducted at the University of California, where scientists utilized 3-(2- em >< strong >methylpentyl)oxypropane-1-sulfonyl chloride to develop new materials for energy storage. By incorporating this reagent into polymer electrolytes, they achieved improved ion conductivity and enhanced battery performance. strong > p > p >< strong >Conclusion strong > p > p >In summary, strong > 3-(2- em >< strong >methylpentyl)oxypropane-1-sulfonyl chloride (CAS No. 1694427-56-9) stands out as a highly versatile reagent with diverse applications in chemical synthesis and materials science. Its unique chemical structure and reactive properties make it an essential tool for researchers working on pharmaceutical development, polymer chemistry, and advanced materials. As ongoing research continues to uncover new possibilities for this compound, em > its significance in modern scientific endeavors is likely to grow even further. strong > p > article > response >